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Compound of Interest

Compound Name: 1,3-Dibenzylurea

Cat. No.: B110378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3-Dibenzylurea, a versatile compound

with applications in organic synthesis and potential biological activities. This document

consolidates key information on its nomenclature, chemical and physical properties, and its

emerging role in pharmaceutical research.

Synonyms and Alternative Names
1,3-Dibenzylurea is known by several alternative names in scientific literature and chemical

databases. A comprehensive list of these synonyms is provided below to aid in literature

searches and material procurement.

N,N'-Dibenzylurea[1][2][3]

Urea, N,N'-bis(phenylmethyl)-[1][3]

sym-Dibenzylurea[1][3]

1,3-bis(benzyl)urea[4][5][6]

1,3-bis(phenylmethyl)urea[4][5][6]

NSC 408007[1][3][5]
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Lacosamide Impurity C[3][6]

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:

1466-67-7.[1][2][4][7]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1,3-Dibenzylurea is presented in the

table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Reference

Molecular Formula C₁₅H₁₆N₂O [1][2][4][7]

Molecular Weight 240.30 g/mol [1][4][7]

Appearance
White to Off-White

Solid/Crystalline Solid
[3][6]

Boiling Point 476.9 °C at 760 mmHg [1][4]

Flash Point 191.6 °C [1][4]

Density 1.121 g/cm³ [1][4]

Solubility

Soluble in organic solvents like

ethanol and acetone; low

solubility in water. Slightly

soluble in DMSO and

Methanol.

[3][6]

Storage
Sealed in a dry place at room

temperature.
[1][4][8]

Role in Research and Development
1,3-Dibenzylurea is a valuable molecule in the field of drug discovery and development. It has

been investigated for a range of biological activities and serves as a key intermediate in the

synthesis of various organic compounds.
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Recent studies have highlighted its potential as an inhibitor of soluble epoxide hydrolase (sEH),

an enzyme implicated in inflammatory processes.[9] Furthermore, derivatives of 1,3-
Dibenzylurea have demonstrated analgesic properties in a dose-dependent manner and have

been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-

2.[9] The compound has also been identified in the roots of medicinal plants like Moringa

oleifera and Pentadiplandra brazzeana.[9]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and application of 1,3-
Dibenzylurea are proprietary and vary between research groups, a generalized synthetic

approach is outlined below. This workflow is based on common organic chemistry principles for

the formation of ureas.

General Synthesis Workflow
The synthesis of 1,3-Dibenzylurea can be achieved through the reaction of benzylamine with a

carbonyl source. A common method involves the use of phosgene or a phosgene equivalent.
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Reactants

Process

Product

Benzylamine (2 eq.)

Reaction in an inert solvent
(e.g., Dichloromethane)

with a base (e.g., Triethylamine)

Carbonyl Source
(e.g., Phosgene, Triphosgene)

Aqueous Workup
(e.g., Washing with water and brine)

Reaction Mixture

Purification
(e.g., Recrystallization or Column Chromatography)

Crude Product

1,3-Dibenzylurea

Purified Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,3-Dibenzylurea.
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Logical Relationship of Synonyms
The various synonyms and identifiers for 1,3-Dibenzylurea are interconnected, with the CAS

number serving as the central, unambiguous identifier. The following diagram illustrates this

relationship.

Primary Identifier

Synonyms Other Identifiers

CAS: 1466-67-7

N,N'-Dibenzylurea Urea, N,N'-bis(phenylmethyl)- sym-Dibenzylurea 1,3-bis(benzyl)urea 1,3-bis(phenylmethyl)urea NSC 408007 Lacosamide Impurity C

Click to download full resolution via product page

Caption: Relationship between the CAS number and various synonyms for 1,3-Dibenzylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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